Ethyl 2-sulfamoylpyridine-3-carboxylate
Overview
Description
Ethyl 2-sulfamoylpyridine-3-carboxylate is a chemical compound with the CAS Number: 247136-80-7 . It has a molecular weight of 230.24 and is typically available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is ethyl 2-(aminosulfonyl)nicotinate . Its InChI code is 1S/C8H10N2O4S/c1-2-14-8(11)6-4-3-5-10-7(6)15(9,12)13/h3-5H,2H2,1H3,(H2,9,12,13) .Physical And Chemical Properties Analysis
Ethyl 2-sulfamoylpyridine-3-carboxylate is a powder that is stored at room temperature .Scientific Research Applications
Crosslinking in Immunodiagnostic Applications
One notable application of ethyl-based carboxylate compounds is in the development of immunodiagnostic platforms. Specifically, the use of 1-Ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) demonstrates the effectiveness of ethyl-based compounds for crosslinking antibodies on amine-functionalized surfaces. This application enhances the cost-effectiveness and analytical performance of immunoassays on APTES-functionalized bioanalytical platforms, which are extensively used in biomedical diagnostics, biosensors, lab-on-a-chip, and point-of-care devices. The efficient crosslinking of antibodies by EDC to APTES-functionalized platforms indicates the critical role of ethyl-based carboxylates in improving the performance of diagnostic assays (Vashist, 2012).
Synthetic Chemistry and Catalysis
Ethyl-based carboxylates also play a crucial role in synthetic chemistry, particularly in catalysis and the synthesis of complex organic compounds. For example, ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon in [4 + 2] annulation reactions with N-tosylimines in the presence of an organic phosphine catalyst. This process leads to the efficient and regioselective formation of highly functionalized tetrahydropyridines, illustrating the utility of ethyl-based carboxylates in organic synthesis and catalytic processes (Zhu, Lan, & Kwon, 2003).
Corrosion Inhibition
Moreover, ethyl-based carboxylates have been investigated for their potential in corrosion inhibition. Specifically, derivatives such as ethyl 2-amino-4-(4-hydroxyphenyl)-6-(p-tolyl)-4H-pyran-3-carboxylate show promising results in mitigating acid corrosion of metals. These compounds function as mixed-type inhibitors, suggesting their adsorption on metal surfaces as the primary mechanism of action. Such applications highlight the versatility of ethyl-based carboxylates in addressing industrial challenges, including the protection of metals from corrosive environments (Saranya et al., 2020).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-sulfamoylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O4S/c1-2-14-8(11)6-4-3-5-10-7(6)15(9,12)13/h3-5H,2H2,1H3,(H2,9,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOKDDCARPSGZBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC=C1)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-sulfamoylpyridine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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